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Compound of Interest

Compound Name: Necroptosis-IN-1

Cat. No.: B10824801 Get Quote

Necroptosis-IN-1, also known as Necrostatin-1 (Nec-1), is a potent and specific inhibitor of the

Receptor-Interacting Protein 1 (RIP1) kinase, a key mediator of necroptotic cell death.[1][2] As

a biologically active molecule, it is imperative that Necroptosis-IN-1 and any materials

contaminated with it are handled and disposed of with care to ensure personnel safety and

prevent environmental release.[3] This guide provides essential information and step-by-step

procedures for the proper disposal of Necroptosis-IN-1 in a laboratory setting.

All disposal activities must be conducted in strict accordance with all applicable federal, state,

and local regulations.[4][5] Researchers should always consult their institution's Environmental

Health and Safety (EHS) office for specific guidelines.

Chemical and Physical Properties
A summary of the key properties of Necroptosis-IN-1 is provided below. This information is

critical for safe handling and for providing accurate details to waste management personnel.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10824801?utm_src=pdf-interest
https://www.benchchem.com/product/b10824801?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9655262/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11850271/
https://www.benchchem.com/product/b10824801?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ65341FPL&productDescription=NECROSTATIN-1+20MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b10824801?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W844558/Protein-kinase-inhibitor-11-SDS-MedChemExpress.pdf
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/product/b10824801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Synonym Necrostatin-1 (Nec-1)[6]

CAS Number 4311-88-0[6][7]

Molecular Formula C₁₃H₁₃N₃OS[3][6]

Molecular Weight 259.3 g/mol [6]

Appearance Crystalline solid, typically yellow[3][7]

Solubility

Soluble in DMSO (~14 mg/ml), Dimethyl

Formamide (DMF) (~20 mg/ml), and Ethanol (~3

mg/ml).[6][7] Sparingly soluble in aqueous

buffers.[7]

Detailed Disposal Protocol
The proper disposal of Necroptosis-IN-1 involves a systematic process of hazard assessment,

segregation, and collection. The following steps provide a detailed methodology for managing

this chemical waste stream.

Step 1: Personal Protective Equipment (PPE) and
Hazard Assessment
Before handling Necroptosis-IN-1 in any form, it is crucial to recognize it as a potentially

hazardous substance.[7] The material may cause irritation to the eyes, skin, and respiratory

system.[8]

Engineering Controls: Handle the solid compound and prepare solutions in a chemical fume

hood to avoid inhalation of dust or aerosols.[9] Ensure the work area is well-ventilated.[8]

Required PPE:

Eye Protection: Wear chemical safety goggles as described by OSHA regulations.[3]

Hand Protection: Wear appropriate chemical-resistant gloves.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.caymanchem.com/product/11658/necrostatin-1
https://www.caymanchem.com/product/11658/necrostatin-1
https://cdn.caymanchem.com/cdn/insert/11658.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ65341FPL&productDescription=NECROSTATIN-1+20MG&vendorId=VN00024248&countryCode=US&language=en
https://www.caymanchem.com/product/11658/necrostatin-1
https://www.caymanchem.com/product/11658/necrostatin-1
https://www.fishersci.com/store/msds?partNumber=AAJ65341FPL&productDescription=NECROSTATIN-1+20MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/insert/11658.pdf
https://www.caymanchem.com/product/11658/necrostatin-1
https://cdn.caymanchem.com/cdn/insert/11658.pdf
https://cdn.caymanchem.com/cdn/insert/11658.pdf
https://www.benchchem.com/product/b10824801?utm_src=pdf-body
https://www.benchchem.com/product/b10824801?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/11658.pdf
https://www.ubpbio.com/temp/MSDS_F7100.pdf
https://lab.research.sickkids.ca/wp-content/uploads/sites/68/2019/08/2019-SDS-Compilation1.pdf
https://www.ubpbio.com/temp/MSDS_F7100.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ65341FPL&productDescription=NECROSTATIN-1+20MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ65341FPL&productDescription=NECROSTATIN-1+20MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[3]

Step 2: Waste Segregation and Collection
All items that have come into contact with Necroptosis-IN-1 must be treated as hazardous

waste and segregated at the point of generation. Do not mix this waste with general laboratory

trash or other non-hazardous waste streams.

Solid Waste: This category includes:

Expired or unused Necroptosis-IN-1 powder.

Contaminated consumables such as pipette tips, microfuge tubes, and weigh boats.

Contaminated PPE, including gloves and disposable lab coats.

Materials used for cleaning up spills (e.g., absorbent pads, paper towels).

Liquid Waste: This category includes:

Stock solutions of Necroptosis-IN-1 (e.g., in DMSO or DMF).

Used cell culture media containing the compound.

Aqueous buffers used for dilutions.[7]

Step 3: Waste Containment and Labeling
Proper containment and labeling are critical for safety and regulatory compliance.

Solid Waste Container:

Use a designated, leak-proof container with a secure lid, specifically for solid hazardous

chemical waste.

Line the container with a durable plastic bag.

Affix a "Hazardous Waste" label to the container. The label must clearly state

"Necroptosis-IN-1" and list any other contaminated materials.
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Liquid Waste Container:

Use a dedicated, shatter-resistant container with a screw-top cap, approved for liquid

chemical waste.

Affix a "Hazardous Waste" label. The label must identify the contents, including

"Necroptosis-IN-1" and the name and approximate concentration of all solvents (e.g.,

"DMSO," "Ethanol").

Caution: Necroptosis-IN-1 is incompatible with strong oxidizing agents.[3] Do not mix with

incompatible waste streams.

Step 4: Final Disposal Procedure
Under no circumstances should Necroptosis-IN-1 waste be disposed of down the drain or in

the regular trash.[3]

Accumulate Waste: Collect all segregated solid and liquid waste in their respective, properly

labeled containers.

Storage: Keep waste containers securely sealed when not in use. Store them in a

designated, well-ventilated, and secure satellite accumulation area until they are ready for

pickup.

Arrange for Pickup: Contact your institution's EHS department or the designated chemical

safety office to schedule a pickup for the hazardous waste.

Professional Disposal: The final disposal will be carried out by a licensed hazardous waste

management company, which will typically use high-temperature incineration or another

approved method to destroy the chemical.[4]

Disposal Workflow
The following diagram illustrates the logical workflow for the safe disposal of Necroptosis-IN-1.
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Caption: Logical workflow for the proper disposal of Necroptosis-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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